Cas no 13673-62-6 (2-(Methylthio)benzodoxazole)

• Product Name: 2-(Methylthio)benzodoxazole
• CAS No: 13673-62-6
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00160027
• CID: 87090
• PubChem ID: 253660225
• Update Time: 2025-04-18

2-(Methylthio)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)benzo[d]oxazole
• 7004 2-METHYLTHIOBENZOXAZOLE
• 2-(Methylthio)benzoxazole
• 2-Methylthiobenzoxazole
• 2-methylsulfanyl-1,3-benzoxazole
• 2-Methylthio Benzoxazole
• 2-METHYLTHIO BENZOXAZOLE 99%
• Benzoxazole, 2-(methylthio)-
• 2-methylsulfanyl-benzooxazole
• 2-methylthio-1-H-benzoxazole
• 2-(methylthio)-1,3-benzoxazole
• 2-(METHYLSULFANYL)-1,3-BENZOXAZOLE
• methylthiobenzoxazole;
• PubChem21889
• 2-methylmercaptobenzoxazole
• 2-methylmercapto-benzoxazole
• 2-(Methylthio)benzoxazole;
• 2-methylsulfanyl-benzoxazole;
• 2-methylthio-1-H-benzoxa
• 13673-62-6
• FS-3713
• CBXAWZGFEDZKFR-UHFFFAOYSA-N
• DTXSID50400339
• 2-methylsulfanyl-1,3-benzoxazole;2-(Methylthio)benzo[d]oxazole
• FT-0602035
• A807120
• CHEMBL4247662
• MFCD00160027
• CS-W021447
• M2454
• AKOS006242244
• SCHEMBL9545455
• FT-0652759
• SCHEMBL303847
• DS-2598
• DB-028167
• 2-(Methylthio)benzodoxazole

• MDL： MFCD00160027
• Inchi： 1S/C8H7NOS/c1-11-8-9-6-4-2-3-5-7(6)10-8/h2-5H,1H3
• InChI Key： CBXAWZGFEDZKFR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3

Experimental Properties

• Color/Form: No data available
• Density: 1.2370
• Melting Point: No data available
• Boiling Point: 122°C/8mmHg(lit.)
• Flash Point: 119°C
• Refractive Index: 1.6120 to 1.6170
• PSA: 51.33000
• LogP: 2.54970
• λmax: 278(MeOH)(lit.)

2-(Methylthio)benzodoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds